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Compound of Interest

Compound Name:
4-Benzyloxy-6-methyl-2H-pyran-2-

one

Cat. No.: B8722101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the

characterization of 4-Benzyloxy-6-methyl-2H-pyran-2-one. The following protocols are

foundational and may require optimization based on the specific sample matrix and

instrumentation.

Introduction
4-Benzyloxy-6-methyl-2H-pyran-2-one is a pyran derivative with potential applications in

medicinal chemistry and materials science. Accurate and thorough characterization is crucial

for establishing its identity, purity, and stability. This document outlines the standard analytical

techniques employed for this purpose, including Nuclear Magnetic Resonance (NMR)

Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC),

and Infrared (IR) Spectroscopy.

Analytical Methods Overview
A multi-faceted analytical approach is essential for the comprehensive characterization of 4-
Benzyloxy-6-methyl-2H-pyran-2-one. Each technique provides unique and complementary

information regarding the molecule's structure, mass, purity, and functional groups.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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